Cas no 199391-71-4 (6-Benzofurancarboxaldehyde, 5-fluoro-)

• Product Name: 6-Benzofurancarboxaldehyde, 5-fluoro-
• CAS No: 199391-71-4
• MF: C₉H₅FO₂
• MW: 164.133206129074
• CID: 908678
• PubChem ID: 19611664
• Update Time: 2025-04-19

6-Benzofurancarboxaldehyde, 5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 6-Benzofurancarboxaldehyde, 5-fluoro-
• SCHEMBL6956804
• 199391-71-4
• 5-Fluoro-1-benzofuran-6-carbaldehyde
• 5-fluorobenzofuran-6-carbaldehyde
• DTXSID501294770
• 5-Fluoro-6-benzofurancarboxaldehyde

• Inchi： 1S/C9H5FO2/c10-8-3-6-1-2-12-9(6)4-7(8)5-11/h1-5H
• InChI Key： KTWXKGPSXGWMQV-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=CC2=C(C=CO2)C=1

Computed Properties

• Exact Mass: 164.02735
• Monoisotopic Mass: 164.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 30.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans